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Compound of Interest

Compound Name: Z-Dap(Alloc).DCHA
CAS No.: 1423017-99-5
Cat. No.: B6342629

Get Quote

Part 1: Executive Safety Directive

STOP. DO NOT DISPOSE OF DOWN THE DRAIN.

Z-Dap(Alloc).DCHA (

-Benzyloxycarbonyl-

-allyloxycarbonyl-L-2,3-diaminopropionic acid dicyclohexylamine salt) poses a specific
environmental and contact hazard due to its Dicyclohexylamine (DCHA) counter-ion. While the
protected amino acid component is relatively benign, the DCHA salt is classified as corrosive
and highly toxic to aquatic life.

Immediate Action Required:
¢ Segregation: Isolate from oxidizers and acids.

e Labeling: Mark all waste containers clearly with "TOXIC," "CORROSIVE," and
"ENVIRONMENTAL HAZARD."

o Handling: Wear full PPE (Nitrile gloves, safety goggles, lab coat) to prevent skin absorption.
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Part 2: Hazard Identification & Technical Justification

To understand the disposal protocol, one must understand the chemical architecture. This
compound is a salt formed between a protected amino acid (acidic) and dicyclohexylamine
(basic).

Hazard Profile (GHS

Component Role e e
Classifications)

Low Hazard: Generally treated
Z-Dap(Alloc)-OH Protected Amino Acid as standard organic chemical

waste.

High Hazard: Acute Toxicity
(Oral/Dermal): Toxic if
swallowed or in contact with
skin (H301, H311).s Skin
Corrosion: Causes severe skin
burns (H314).» Aquatic Toxicity:

Dicyclohexylamine (DCHA) Stabilizing Salt

Very toxic to aquatic life with
long-lasting effects (H410).

The "Why" Behind the Protocol: You are not just disposing of a peptide building block; you are
disposing of a corrosive amine salt. The DCHA component readily dissociates in water, creating
a basic, toxic solution that can devastate local water treatment biology if flushed. Therefore,
incineration via a licensed contractor is the only acceptable disposal route.

Part 3: Disposal Protocols
Scenario A: Disposal of Solid Substance (Expired or Excess Stock)

Applicable for: Old bottles, spilled powder, or failed synthesis solids.

» Containment: Transfer the solid into a chemically compatible screw-top container (HDPE or
Amber Glass).

» Labeling: Affix a hazardous waste label.

o Constituents: "Z-Dap(Alloc).DCHA Salt"
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o Hazards: Toxic, Corrosive.[1][2][3]

o Stream: Designate for High BTU Incineration.

o Note: Do not mix with oxidizers (e.g., peroxides) in the same waste drum, as amines can
react violently.

Scenario B: Disposal of Reaction Mixtures (Liquid Waste)

Applicable for: HPLC waste, mother liquors from recrystallization, or SPPS waste streams.
e Solvent Segregation:

o Non-Halogenated (DMF, NMP, MeOH): Collect in "Organic Waste - Toxic/Basic".

o Halogenated (DCM, Chloroform): Collect in "Halogenated Organic Waste".

e pH Check: If the waste stream is acidic (e.qg., after a workup), the DCHA will be protonated
and highly soluble in the aqueous layer. Do not pour the aqueous layer down the sink.

e Aqueous Extraction Waste:

o If you performed an acid wash to remove DCHA (see Part 4), the agueous layer contains
Dicyclohexylammonium phosphate/sulfate.

o Action: Collect this aqueous phase separately as "Aqueous Toxic Waste" containing
amines.

Scenario C: Empty Container Management

» Triple Rinse: Rinse the empty bottle three times with a solvent capable of dissolving the salt
(Methanol or DCM).

» Rinsate Disposal: Pour all rinsate into the appropriate liquid hazardous waste container (as
per Scenario B).

o Defacing: Cross out the label and mark "Empty."
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» Disposal: Discard the clean, dry container in standard lab trash or glass recycling (depending
on facility rules).

Part 4: DCHA Removal Protocol (Salvage Operation)

Senior Scientist Insight: Often, you may want to dispose of the DCHA but keep the valuable Z-
Dap(Alloc)-OH for synthesis. The DCHA salt is used for stability/crystallinity, but the free acid is
required for coupling.

Procedure to separate and dispose of DCHA safely:
» Dissolution: Suspend the salt in Ethyl Acetate (EtOAC).
e Acid Wash: Wash the organic layer with 10% Phosphoric Acid (

) or 5%

o Mechanism:[4][5] The acid protonates the DCHA, forcing it into the aqueous layer as a
salt, while the Z-Dap(Alloc)-OH remains in the EtOAc.

e Separation:
o Organic Layer: Contains valuable Amino Acid.[6] Dry over

, filter, and concentrate.

o Agueous Layer: Contains Toxic DCHA waste.

o Disposal: The aqueous layer must be collected as Hazardous Aqueous Waste (Do not
neutralize and flush).

Part 5: Decision Logic & Workflow

The following diagram illustrates the critical decision points for handling Z-Dap(Alloc).DCHA
waste.
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Waste: Z-Dap(Alloc).DCHA
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l
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Disposal: High BTU Incineration

Click to download full resolution via product page

Figure 1: Decision tree for segregating Z-Dap(Alloc).DCHA waste streams based on physical
state and solvent composition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Dicyclohexylamine
https://www.benchchem.com/product/b6342629?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Dicyclohexylamine
https://www.peptide.com/custdocs/MSDS%20AZK105%20Z-Lys(Boc)-OH%20DCHA.pdf
https://www.fishersci.com/store/msds?partNumber=AAA15671AP&productDescription=DICYCLOHEXYLAMINE+98%25+500ML&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/155/432/m58572.pdf
https://www.trc-corp.com/wp-content/uploads/2022/07/Dicyclohexylamine-SDS-English.pdf
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b6342629/docs#z-dap-alloc-dcha-proper-disposal-procedures
https://www.benchchem.com/product/b6342629/docs#z-dap-alloc-dcha-proper-disposal-procedures
https://www.benchchem.com/product/b6342629/docs#z-dap-alloc-dcha-proper-disposal-procedures
https://www.benchchem.com/product/b6342629/docs#z-dap-alloc-dcha-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6342629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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